Cas no 1005295-16-8 (N-(4-{[(1,3-benzothiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide)

• Product Name: N-(4-{[(1,3-benzothiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide
• CAS No: 1005295-16-8
• MF: C₂₁H₁₈N₄O₄S₂
• MW: 454.522021770477
• CID: 6031818
• PubChem ID: 18568046
• Update Time: 2025-07-15

N-(4-{[(1,3-benzothiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[(1,3-benzothiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide
• 4-Thiazoleacetamide, N-2-benzothiazolyl-2-[(3,4-dimethoxybenzoyl)amino]-
• N-[4-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• N-(4-(2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide
• F2202-0590
• SCHEMBL23131443
• AKOS004951993
• 1005295-16-8

• Inchi： 1S/C21H18N4O4S2/c1-28-15-8-7-12(9-16(15)29-2)19(27)25-20-22-13(11-30-20)10-18(26)24-21-23-14-5-3-4-6-17(14)31-21/h3-9,11H,10H2,1-2H3,(H,22,25,27)(H,23,24,26)
• InChI Key： OUMBEISMVJPESR-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=NC3=CC=CC=C3S2)=O)N=C1NC(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 454.07694742g/mol
• Monoisotopic Mass: 454.07694742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• pka: 7.21±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(4-{[(1,3-benzothiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide

Introduction to N-(4-{[(1,3-benzothiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide and Its Significance in Modern Chemical Biology

N-(4-{[(1,3-benzothiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide is a complex organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound, with the CAS number 1005295-16-8, represents a fascinating example of how intricate molecular architectures can be designed to modulate biological pathways. The presence of multiple heterocyclic rings, including benzothiazole and thiazole, combined with functional groups such as carbamoyl and dimethoxybenzene, suggests a rich chemical diversity that could be exploited for therapeutic purposes.

The benzothiazole moiety is particularly noteworthy, as it is a well-known pharmacophore found in numerous bioactive molecules. Benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the structural motif of N-(4-{[(1,3-benzothiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide incorporates a carbamoyl group that further enhances its potential to interact with biological targets. This modification can influence both the solubility and binding affinity of the compound, making it a promising candidate for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The thiazole ring in this compound is another key structural feature that contributes to its potential bioactivity. Thiazole derivatives are known for their role in various biological processes, including enzyme inhibition and signal transduction. The combination of benzothiazole and thiazole in N-(4-{[(1,3-benzothiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide creates a multifaceted scaffold that could interact with multiple targets simultaneously.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutic agents. The dimethoxybenzamide group provides a polar moiety that can enhance the compound's bioavailability and cell membrane permeability. This feature is crucial for designing drugs that can effectively reach their targets within the body. Additionally, the presence of multiple aromatic rings suggests that this compound may exhibit properties such as fluorescence or photochemical activity, which could be exploited in diagnostic or imaging applications.

Current research in chemical biology increasingly focuses on the development of small molecules that can modulate protein-protein interactions (PPIs). N-(4-{[(1,3-benzothiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide has the potential to interfere with key PPIs by binding to specific protein domains or by altering protein conformation. Such interactions are critical for many biological processes and are often targeted by drugs designed to treat diseases like cancer and inflammation. The unique structural features of this compound make it an attractive candidate for further exploration in this area.

The synthesis of N-(4-{[(1,3-benzothiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide presents both challenges and opportunities for organic chemists. The multi-step synthesis involves careful manipulation of functional groups to ensure regioselectivity and yield optimization. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve the scalability of production but also allow for the introduction of additional modifications to fine-tune biological activity.

In conclusion, N-(4-{[(1,3-benzothiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide represents a significant advancement in the field of chemical biology. Its unique structural composition and potential biological activities make it a valuable tool for drug discovery and therapeutic development. As research continues to uncover new applications for this compound and similar derivatives, it is likely that we will see further breakthroughs in our understanding of complex biological systems and the development of novel treatments for various diseases.